2-methyl-5-{[3-(4-morpholinylcarbonyl)-5-isoxazolyl]methoxy}-1,3-benzothiazole

• IUPAC Name: [5-[(2-methyl-1,3-benzothiazol-5-yl)oxymethyl]-1,2-oxazol-3-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C17H17N3O4S/c1-11-18-14-8-12(2-3-16(14)25-11)23-10-13-9-15(19-24-13)17(21)20-4-6-22-7-5-20/h2-3,8-9H,4-7,10H2,1H3
• InChI Key: XNNBAYWCXKSXOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)OCC3=CC(=NO3)C(=O)N4CCOCC4
• Molecular Formula: C17H17N3O4S
• Molecular Weight: 359.4 g/mol

Description

2-methyl-5-{[3-(4-morpholinylcarbonyl)-5-isoxazolyl]methoxy}-1,3-benzothiazole is a compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is also known as GSK-3 inhibitor and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-methyl-5-{[3-(4-morpholinylcarbonyl)-5-isoxazolyl]methoxy}-1,3-benzothiazole involves the inhibition of GSK-3 activity. GSK-3 is a serine/threonine kinase that phosphorylates various substrates involved in cellular processes. The inhibition of GSK-3 activity by this compound leads to the modulation of various cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been shown to modulate various cellular processes such as cell differentiation, apoptosis, and metabolism. It has also been shown to have neuroprotective effects and has been studied for its potential applications in the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

2-methyl-5-{[3-(4-morpholinylcarbonyl)-5-isoxazolyl]methoxy}-1,3-benzothiazole has several advantages and limitations for lab experiments. One of the advantages is its potent inhibitory activity against GSK-3, which makes it a useful tool for studying the role of GSK-3 in various cellular processes. However, one of the limitations is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 2-methyl-5-{[3-(4-morpholinylcarbonyl)-5-isoxazolyl]methoxy}-1,3-benzothiazole. One of the future directions is the study of its potential applications in the treatment of various neurological disorders. Another future direction is the study of its potential applications in cancer therapy. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 2-methyl-5-{[3-(4-morpholinylcarbonyl)-5-isoxazolyl]methoxy}-1,3-benzothiazole involves a series of chemical reactions. The starting material for the synthesis is 2-amino-5-methylbenzothiazole, which is reacted with 2-bromoacetic acid to obtain the intermediate product. This intermediate is then reacted with 3-(4-morpholinylcarbonyl)-5-isoxazolyl bromide to obtain the final product.

Scientific Research Applications

2-methyl-5-{[3-(4-morpholinylcarbonyl)-5-isoxazolyl]methoxy}-1,3-benzothiazole has been extensively studied for its potential applications in various fields of scientific research. It has been shown to be a potent inhibitor of glycogen synthase kinase-3 (GSK-3), which is involved in various cellular processes such as cell differentiation, apoptosis, and metabolism.